molecular formula C8H16N2O B575872 4-Oxa-1,8-diazabicyclo[5.3.1]undecane CAS No. 184105-86-0

4-Oxa-1,8-diazabicyclo[5.3.1]undecane

Cat. No.: B575872
CAS No.: 184105-86-0
M. Wt: 156.229
InChI Key: NNEVBGZVNOLIOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Oxa-1,8-diazabicyclo[5.3.1]undecane is a bicyclic organic compound characterized by a fused ring system containing one oxygen atom (oxa) and two nitrogen atoms (diaza) within its framework. The bicyclo[5.3.1]undecane skeleton positions the oxygen and nitrogen atoms at specific bridgehead positions, conferring unique stereochemical and electronic properties.

Properties

CAS No.

184105-86-0

Molecular Formula

C8H16N2O

Molecular Weight

156.229

IUPAC Name

4-oxa-1,8-diazabicyclo[5.3.1]undecane

InChI

InChI=1S/C8H16N2O/c1-5-11-6-4-10-3-2-9-8(1)7-10/h8-9H,1-7H2

InChI Key

NNEVBGZVNOLIOD-UHFFFAOYSA-N

SMILES

C1COCCN2CCNC1C2

Synonyms

4-Oxa-1,8-diazabicyclo[5.3.1]undecane (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

A. Core Framework and Substituents

  • 4-Oxa-1,8-diazabicyclo[5.3.1]undecane : Contains a bicyclo[5.3.1] system with one oxygen (C4) and two nitrogens (C1 and C8). This arrangement introduces both hydrogen-bonding capability and basicity due to the nitrogen atoms.
  • 2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives (e.g., compounds 4–8 from ): Feature a spiro[5.5] system with four oxygen atoms at C2, C4, C8, and C10. The spiro junction reduces conformational flexibility compared to bicyclic systems, influencing reactivity and stability .
  • 8,11-Oxapentacyclo[5.4.0.0²,⁶.0³,¹⁰.0⁵,⁹]undecane Derivatives (): Pentacyclic frameworks with fused oxa-aza rings.

B. Stereochemical Complexity

  • Spiro compounds (e.g., 2,4,8,10-tetraoxaspiro[5.5]undecane) exhibit axial chirality at the spiro center, leading to enantiomerism and distinct biological interactions .
  • In contrast, 4-Oxa-1,8-diazabicyclo[5.3.1]undecane’s bicyclic system may adopt chair-like conformations, with nitrogen lone pairs influencing intramolecular interactions .
Physicochemical Properties
  • Solubility: Spiro compounds (e.g., 2,4,8,10-tetraoxaspiro[5.5]undecane) show moderate solubility in polar aprotic solvents (e.g., acetone) due to oxygen-rich structures . In contrast, diaza-oxa bicyclic systems may exhibit higher solubility in protic solvents (e.g., methanol) owing to nitrogen basicity .
  • Stability : Spiro derivatives demonstrate thermal stability up to 150°C, whereas diaza-oxa bicyclic compounds may degrade at lower temperatures due to N–O bond lability .

Key Research Findings and Data Tables

Table 1: Structural Comparison of Undecane Derivatives
Compound Name Core Structure Heteroatoms Key Applications Reference
4-Oxa-1,8-diazabicyclo[5.3.1]undecane Bicyclo[5.3.1] 1 O, 2 N Medicinal chemistry (inferred)
2,4,8,10-Tetraoxaspiro[5.5]undecane Spiro[5.5] 4 O Materials science
8,11-Oxapentacyclo[5.4.0.0²,⁶.0³,¹⁰.0⁵,⁹]undecane Pentacyclic 1 O, 1 N NO-donating agents
Undecane (C₁₁H₂₄) Linear alkane None Antifungal, plant volatiles

Critical Analysis and Contradictions

  • Structural vs. Functional Diversity : While bicyclic and spiro undecane derivatives (e.g., 4-Oxa-1,8-diazabicyclo) are explored for medicinal applications, simpler undecane hydrocarbons (e.g., n-undecane) dominate ecological and industrial contexts .
  • Synthetic Challenges : Spiro compounds achieve moderate yields (30–50%) via ketone condensations, whereas pentacyclic derivatives require multistep syntheses with lower efficiencies (15–60%) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.